Cas no 1187591-54-3 ((3S)-3-acetamido-3-(4-methylphenyl)propanoic acid)

• Product Name: (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid
• CAS No: 1187591-54-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5562518
• PubChem ID: 25323196
• Update Time: 2025-10-29

(3S)-3-acetamido-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (βS)-β-(Acetylamino)-4-methylbenzenepropanoic acid (ACI)
• (3S)-3-Acetamido-3-(4-methylphenyl)propanoic acid
• Benzenepropanoic acid, β-(acetylamino)-4-methyl-, (βS)- (ACI)
• (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C12H15NO3/c1-8-3-5-10(6-4-8)11(7-12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key： CZHBKBNENRJYDU-NSHDSACASA-N
• SMILES： [C@H](C1C=CC(C)=CC=1)(NC(=O)C)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid

Introduction to (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid (CAS No. 1187591-54-3)

CAS No. 1187591-54-3 refers to a specific organic compound, (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, characterized by its stereochemistry and chemical composition, represents a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular structure of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid consists of an amide group, a chiral center at the third carbon position, and a phenyl ring substituted with a methyl group at the fourth position. This configuration not only contributes to its distinct chemical reactivity but also opens up possibilities for diverse biological interactions. The presence of the acetamido functional group enhances its solubility and stability, making it a suitable candidate for formulation in pharmaceutical applications.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid makes it an attractive scaffold for designing enantiomerically pure drugs. Research has shown that the S-isomer of this compound exhibits enhanced binding affinity to certain biological targets, which could be leveraged in the development of novel therapeutics.

One of the most compelling aspects of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid is its potential application in the treatment of neurological disorders. Studies have demonstrated that structurally similar compounds can modulate neurotransmitter systems, leading to therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The amide group in this molecule can interact with specific receptors or enzymes in the brain, potentially offering a new mechanism for pharmacological intervention.

Furthermore, the phenyl ring with a methyl substitution at the fourth position introduces hydrophobicity and lipophilicity balance, which is crucial for drug absorption and distribution across biological membranes. This feature makes (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid a versatile building block for drug design. Researchers have explored its utility in synthesizing novel analogs with enhanced pharmacokinetic profiles and improved target specificity.

The synthesis of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The stereochemistry at the third carbon requires precise control during synthesis to ensure high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation or chiral resolution methods are often employed to achieve this goal. The development of efficient synthetic routes not only facilitates research but also reduces production costs, making it more accessible for clinical trials and commercialization.

Recent advancements in computational chemistry have also contributed to the understanding of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid's behavior. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These simulations have helped researchers predict potential drug candidates and optimize their structures for better efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The pharmacological properties of (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid are further enhanced by its ability to undergo metabolic transformations in vivo. These transformations can lead to active metabolites that contribute to its therapeutic effects. Understanding these metabolic pathways is crucial for predicting drug safety and efficacy. In vitro studies using liver microsomes or cell culture models have been instrumental in elucidating these metabolic processes.

As interest in personalized medicine grows, compounds like (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid hold promise for tailored therapeutic strategies. By leveraging genetic information and individual patient profiles, clinicians can select or modify drugs to maximize their benefits while minimizing adverse effects. The unique properties of this compound make it a valuable asset in developing such personalized treatments.

In conclusion, (3S)-3-acetamido-3-(4-methylphenyl)propanoic acid (CAS No. 1187591-54-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural features, stereochemical purity, and pharmacological properties make it an ideal candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.